N-[[4-(3,4-dichlorophenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide

• IUPAC Name: N-[[4-(3,4-dichlorophenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C25H21Cl2N5O3S/c1-35-19-10-7-17(8-11-19)29-23(33)15-36-25-31-30-22(14-28-24(34)16-5-3-2-4-6-16)32(25)18-9-12-20(26)21(27)13-18/h2-13H,14-15H2,1H3,(H,28,34)(H,29,33)
• InChI Key: QAOVZRQPFJRNKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC(=C(C=C3)Cl)Cl)CNC(=O)C4=CC=CC=C4
• Molecular Formula: C25H21Cl2N5O3S
• Molecular Weight: 542.4 g/mol

Description

Physical And Chemical Properties Analysis

The compound has a molecular weight of 542.44. Unfortunately, specific physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not provided in the available resources.

Scientific Research Applications

Synthesis and Characterization

• Development of Dopamine Receptor Ligands

  Research has demonstrated the modification of benzamide derivatives to identify structural features leading to D(3) receptor affinity. This exploration has resulted in identifying compounds with moderate to high affinity for D(3) ligands, showcasing potential for further development into diagnostic tools, particularly for positron emission tomography (PET) due to their affinity values and properties suitable for labeling (Leopoldo et al., 2002).

• Cyclocondensation Reactions

  Another study focused on the cyclocondensation of chloro-containing enamides with amidines and hydrogen sulfide, leading to the synthesis of compounds with potential antimicrobial activities. This research underlines the chemical versatility and potential of incorporating such structures into therapeutic agents (Demidchuk et al., 2009).

Antimicrobial and Antitubercular Activities

• Antimicrobial Activities

  The synthesis of 1,2,4-triazole derivatives and their evaluation for antimicrobial activities highlight the compound's potential as a foundation for developing new antimicrobials. Some synthesized compounds demonstrated good or moderate activities against test microorganisms, indicating their usefulness in addressing antibiotic resistance challenges (Bektaş et al., 2007).

• Antitubercular Activity

  Research into N-(3,5-diphenyl-4,5-dihydro-1,2-oxazol-4-yl)methyl aniline derivatives showcased their synthesis and evaluation for anti-tubercular activity. These studies are crucial for developing new treatments for tuberculosis, addressing the need for new drugs due to the emergence of drug-resistant strains of Mycobacterium tuberculosis (Dighe et al., 2012).